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Compound of Interest

Compound Name: 3-Ethylheptane

Cat. No.: B096521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key physical properties of 3-Ethylheptane
and a selection of its structural isomers. The data presented is intended to be a valuable

resource for researchers and professionals in the fields of chemistry and drug development,

where the physical characteristics of organic compounds are critical for reaction setup,

purification, and formulation. All quantitative data is summarized in clear, structured tables, and

is supported by detailed experimental protocols for the cited measurements.

Comparison of Physical Properties
The following table summarizes the experimentally determined physical properties of 3-
Ethylheptane and five of its isomers. All compounds share the same molecular formula, C₉H₂₀,

and a molecular weight of approximately 128.26 g/mol .
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Compound
Boiling Point
(°C)

Melting Point
(°C)

Density (g/mL
at 20°C)

Refractive
Index (at 20°C)

3-Ethylheptane 143.1[1] -115[2] 0.726[2] 1.409[1][2]

3,3-

Diethylpentane
146.3[3][4][5] -33.1[3][4][5] 0.753[6] 1.421[6]

2,6-

Dimethylheptane
134.8 - 135.21 -102.95[7] 0.70891[7] 1.40073[7]

3,4-

Dimethylheptane
140 - 141[1][8] -102.89[1] 0.731[8] 1.411[8]

2,2,3,4-

Tetramethylpenta

ne

133 - 133.9[9]

[10]
-121.0[9] 0.72[10] 1.405[10][11]

2,2,4,4-

Tetramethylpenta

ne

121 - 122[2][12]
-67 to -66.2[2]

[12]

0.719 - 0.72[2]

[12]

1.407 - 1.41[12]

[13]

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties listed above.

Boiling Point Determination
The boiling point of the alkanes can be determined using standard methods such as those

outlined by ASTM International.

ASTM D2887: Standard Test Method for Boiling Range Distribution of Petroleum Fractions by

Gas Chromatography

This method is a gas chromatographic simulation of true boiling point distillation.

Apparatus: A gas chromatograph (GC) equipped with a non-polar capillary column and a

flame ionization detector (FID) is used.
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Procedure:

A small, representative sample of the alkane is injected into the GC.

The column temperature is increased at a controlled rate, causing the components of the

sample to vaporize and separate based on their boiling points.

The time it takes for each component to travel through the column (retention time) is

recorded.

A calibration mixture of n-alkanes with known boiling points is run under the same

conditions to create a correlation between retention time and boiling point.

The boiling point of the sample alkane is determined by comparing its retention time to the

calibration curve.

This method provides a boiling range distribution that is essentially equivalent to that obtained

by true boiling point distillation (ASTM D2892).

Melting Point Determination
The melting point, or melting range, is determined using methods described in guidelines such

as those from the OECD.

OECD Guideline 102: Melting Point / Melting Range

This guideline describes several methods, with the capillary method being the most common.

Apparatus: A melting point apparatus consisting of a heated metal block or a liquid bath, a

thermometer, and a means to observe the sample in a capillary tube.

Procedure:

A small amount of the finely powdered solid alkane is packed into a thin-walled capillary

tube, sealed at one end.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

a calibrated thermometer.
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The temperature of the block is raised at a slow, controlled rate (typically 1-2 °C per

minute) as the melting point is approached.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.

For a pure substance, this range should be narrow.

Density Measurement
The density of the liquid alkanes is determined using gravimetric methods.

ISO 1183-1: Plastics — Methods for determining the density of non-cellular plastics — Part 1:

Immersion method, liquid pycnometer method and titration method

Method A, the immersion method, is suitable for these liquid compounds.

Apparatus: A balance with a resolution of at least 0.1 mg, a liquid of known density (e.g.,

distilled water), a thermometer, and a sinker of known volume if the sample is less dense

than the liquid.

Procedure:

A specific volume of the liquid alkane is weighed in air (mass m).

The volume (V) of the liquid is precisely measured using a pycnometer or a graduated

cylinder.

The density (ρ) is calculated using the formula: ρ = m / V.

Alternatively, Archimedes' principle can be employed by weighing a sinker of known

volume in air and then immersed in the sample liquid. The difference in weight is used to

calculate the density of the liquid.

The temperature of the liquid must be recorded as density is temperature-dependent.
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Refractive Index Measurement
The refractive index is a measure of how light propagates through a substance and is a

characteristic property.

Experimental Determination using an Abbe Refractometer

Apparatus: An Abbe refractometer, a monochromatic light source (typically a sodium lamp,

589 nm), and a constant temperature water bath to circulate water through the refractometer

prisms.

Procedure:

The refractometer is calibrated using a standard substance with a known refractive index,

such as distilled water.

A few drops of the liquid alkane sample are placed on the surface of the measuring prism.

The prisms are closed and the temperature is allowed to equilibrate to the desired

measurement temperature (usually 20°C).

Light from the source is directed through the prisms and the sample.

The telescope eyepiece is adjusted to bring the dividing line between the light and dark

fields into sharp focus on the crosshairs.

The refractive index is read directly from the instrument's scale.

Structural Relationships of 3-Ethylheptane and Its
Isomers
The following diagram illustrates the structural isomerism of the compounds discussed. All are

nonanes, meaning they are alkanes with nine carbon atoms. The different arrangements of

these atoms lead to the observed variations in their physical properties.
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Nonane (C₉H₂₀)

3-Ethylheptane

Isomer Of

3,3-Diethylpentane

Isomer Of

2,6-Dimethylheptane

Isomer Of

3,4-Dimethylheptane

Isomer Of

2,2,3,4-Tetramethylpentane

Isomer Of

2,2,4,4-Tetramethylpentane

Isomer Of

Click to download full resolution via product page

Caption: Structural isomers of Nonane (C₉H₂₀).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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